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Compound of Interest

Compound Name: 4-Methylpyridine

Cat. No.: B042270 Get Quote

This guide provides a detailed overview of the fundamental molecular properties of 4-
Methylpyridine, a heterocyclic organic compound of significant interest in the synthesis of

pharmaceuticals and other specialty chemicals. The information is tailored for researchers,

scientists, and professionals in drug development, with a focus on core molecular data and

logical relationships.

Core Molecular Data
4-Methylpyridine, also known as γ-picoline, is a derivative of pyridine with a methyl group

substituted at the fourth position of the ring. Its fundamental molecular properties are

summarized below.

Property Value

Chemical Formula C₆H₇N[1][2][3][4]

Molar Mass 93.13 g/mol [4][5][6]

IUPAC Name 4-methylpyridine[3]

Common Synonyms 4-Picoline, γ-Picoline[3][4]

CAS Registry Number 108-89-4[3]
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The determination of the molecular weight and formula of a well-characterized compound like

4-Methylpyridine relies on standard, universally accepted analytical techniques.

Molecular Formula Determination: The elemental composition (C, H, N) is confirmed through

combustion analysis. This decades-old, highly reliable method involves combusting a sample in

an excess of oxygen and quantifying the resulting combustion products (CO₂, H₂O, and N₂),

from which the empirical formula is derived.

Molecular Weight Determination: Mass spectrometry is the primary method for determining the

precise molecular weight of a compound. In this technique, the molecule is ionized, and the

mass-to-charge ratio (m/z) of the resulting ion is measured. High-resolution mass spectrometry

can provide a highly accurate monoisotopic mass that further confirms the elemental

composition. The average molecular weight, or molar mass, is calculated from the chemical

formula using standard atomic weights.[2][3]

Key Identifiers and Properties
The following diagram illustrates the logical relationship between the core identifiers and

fundamental properties of 4-Methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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